Cas no 10484-03-4 (Leucine,N-(2,4-dinitrophenyl)-)

• Product name: Leucine,N-(2,4-dinitrophenyl)-
• CAS No: 10484-03-4
• MF: C₁₂H₁₅N₃O₆
• MW: 297.264
• CID: 205442
• PubChem ID: 112121

Leucine,N-(2,4-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Leucine,N-(2,4-dinitrophenyl)-
• N-(2,4-dinitro-phenyl)-DL-leucine
• N-(2,4-dinitrophenyl)-DL-leucine
• Leucine, N-(2,4-dinitrophenyl)-, DL-
• N-(2,4-dinitrophenyl)leucine
• rac-(2R*)-4-Methyl-2-(2,4-dinitrophenylamino)valeric acid
• rac-(R*)-4-Methyl-2-[(2,4-dinitrophenyl)amino]pentanoic acid
• EINECS 233-991-5
• Oprea1_484321
• EN300-717737
• 2-(2,4-Dinitroanilino)-4-methylpentanoic acid
• allylglycidylether
• AKOS016142918
• 2-(2,4-dinitroanilino)-4-methyl-pentanoic acid
• NSC89626
• FT-0701708
• CHEMBL609711
• (2,4-Dinitrophenyl)leucine
• 10484-03-4
• NSC-89626
• (S)-2-((2,4-Dinitrophenyl)amino)-4-methylpentanoic acid
• DTXSID20874321
• AKOS002844437
• N-2,4-dinitrophenylleu-cine
• CS-0273913
• 2-[(2,4-dinitrophenyl)amino]-4-methylpentanoic acid
• SCHEMBL6129749

• MDL： MFCD01649141
• Inchi： InChI=1S/C12H15N3O6/c1-7(2)5-10(12(16)17)13-9-4-3-8(14(18)19)6-11(9)15(20)21/h3-4,6-7,10,13H,5H2,1-2H3,(H,16,17)
• InChI Key： STMDPCBYJCIZOD-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.09615
• Monoisotopic Mass: 297.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 135.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives